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Compound of Interest

(5-Chlorothiophen-2-
Compound Name:

yl)methanethiol
CAS No.: 61675-73-8
Cat. No.: B3385187

Get Quote

Executive Summary

Current Status: (5-Chlorothiophen-2-yl)methanethiol is not a standard catalog item in major
global chemical inventories (Sigma-Aldrich, Enamine, Combi-Blocks). It is classified as a
"Make-on-Demand" or custom synthesis target.

Strategic Recommendation: For immediate research needs, do not attempt to source the thiol
directly, as lead times for custom synthesis typically exceed 4-6 weeks with high costs
($2,000+ per gram).

Optimal Workflow: The most efficient procurement strategy is to purchase the commercially
available precursor, 2-Chloro-5-(chloromethyl)thiophene (CAS 23784-96-5), and perform a one-
step conversion. This precursor is widely available, inexpensive (<$100/g), and stable.

Chemical Profile & Identification

Before sourcing, ensure the target and precursors align with your structural requirements.
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(5-Chlorothiophen-2-  Primary Precursor Secondary
Compound ) )
yl)methanethiol (Chloride) Precursor (Alcohol)
Recommended Alternative Starting
Role Target Molecule ) ] ]
Starting Material Material
Thiophene ring, 5-Cl, Thiophene ring, 5-Cl, Thiophene ring, 5-Cl,
Structure
2-CH2SH 2-CH2CI 2-CH20H
Not Assigned /
CAS No. 23784-96-5 74168-69-7
Custom
o Rare / Custom ) )
Availability ) High (In Stock) High (In Stock)
Synthesis
Stability Low (Oxidation prone)  High High
Mol.[1] Weight 164.68 g/mol 167.06 g/mol 148.61 g/mol

Supply Chain & Procurement Analysis
Direct Sourcing (The "Buy" Option)

Direct procurement of the thiol is high-risk due to:

o Data Contamination: Aggregator databases (e.g., Molbase) often list this thiol as a synonym
for Ethyl [(5-chloro-2-thienyl)sulfonyllcarbamate (CAS 849793-87-9). Verify all COAs
carefully.

e Instability: Primary thiols with benzylic-type character (thenylic) are prone to rapid oxidation
to disulfides upon storage, making shelf-stock impractical for vendors.

Precursor Sourcing (The "Make" Option)

The supply chain for the chloride precursor is robust. It is a key intermediate for Rivaroxaban
and other antithrombotics, ensuring consistent industrial supply.

Primary Precursor: 2-Chloro-5-(chloromethyl)thiophene (CAS 23784-96-5)[2]

e Major Suppliers:
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[e]

Sigma-Aldrich (Merck): Catalog # varies (often via chemically related search).

BLD Pharm: Stock available in US/China.

o

[¢]

Fluorochem: UK-based, reliable for Europe.

[¢]

Ambeed / ChemScene: Good for bulk quantities.
o Purity: Typically 295%.[3][4]
» Cost Estimate: ~
150 USD for 5 grams.
Secondary Precursor: (5-Chlorothiophen-2-yl)methanol (CAS 74168-69-7)
o Use Case: If the chloride is out of stock, buy the alcohol.
o Conversion: Requires an extra step (chlorination via SOCIl2 or mesylation via MsCl).

e Suppliers: Enamine, Combi-Blocks, BLD Pharm.

Procurement Decision Logic

The following diagram illustrates the recommended decision pathway for acquiring the target.
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Figure 1: Procurement decision tree prioritizing the commercially available chloride precursor
(CAS 23784-96-5) to minimize cost and lead time.

Technical Protocol: Synthesis from Precursor
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Since the target is likely to be synthesized in-house, the following protocol provides a high-
yield, self-validating method.

Reaction Pathway

The most reliable method converts the alkyl chloride to a thiol using Thiourea, followed by
alkaline hydrolysis. This avoids the formation of symmetric sulfides (R-S-R) common with direct
NaSH substitution.

2-Chloro-5-(chloromethyl)thiophene
(CAS 23784-96-5) Step 1

T Isothiouronium Salt

»|  (Precipitate) Step 2

Thiourea
(Ethanol, Reflux)

(5-Chlorothiophen-2-yl)methanethiol

NaOH/H20 N ..-- -+ (Target)

(Hydrolysis)

Click to download full resolution via product page

Figure 2: Two-step synthesis via isothiouronium salt to ensure high selectivity and prevent
sulfide formation.

Step-by-Step Protocol

Step 1: Formation of Isothiouronium Salt

e Dissolve: 1.0 eq of 2-Chloro-5-(chloromethyl)thiophene (CAS 23784-96-5) in absolute
ethanol (5 mL/mmol).

e Add: 1.1 eq of Thiourea.
o Reflux: Heat to reflux for 2—4 hours. Monitor via TLC (starting material disappearance).

« Isolate: Cool to room temperature. The isothiouronium hydrochloride salt often precipitates. If
not, concentrate under vacuum.

o Checkpoint: A white/off-white solid indicates successful salt formation.
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Step 2: Hydrolysis to Thiol
e Suspend: Suspend the salt in water (or 1:1 water/ethanol).

o Basify: Add 10% NaOH solution (2.5 eq) under nitrogen atmosphere (Crucial to prevent
oxidation).

e Reflux: Heat at 60—80°C for 1-2 hours.
o Workup:
o Cool to room temperature.[4][5]
o Acidify carefully with dilute HCI (to pH ~4-5).
o Extract immediately with Dichloromethane (DCM).
o Wash organic layer with brine, dry over NazSOa.

 Purification: Concentrate in vacuo. If necessary, purify via Kugelrohr distillation or rapid
column chromatography (silica gel, Hexanes/EtOAc).

Quality Control & Handling

e Odor Warning: Like all low-molecular-weight thiols, this compound will have a potent, skunky
odor. Work strictly in a fume hood.

o Storage: Store under inert gas (Argon/Nitrogen) at -20°C.
 Validation:

o 1H NMR (CDCI3): Look for the diagnostic doublet for -CHz- (~3.8-4.0 ppm) and a triplet for
-SH (~1.8-2.0 ppm). The coupling confirms the thiol structure.

o Disulfide Check: A singlet at ~4.2 ppm (shifted downfield) indicates the disulfide dimer
(oxidation product).
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e PubChem.Compound Summary: (5-Chlorothiophen-2-yl)methanol (CAS 74168-69-7).
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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